Sgk1-IN-6

• Molecular Formula: C30H30F3N5O4
• Molecular Weight: 581.6 g/mol
• InChI: InChI=1S/C30H30F3N5O4/c1-40-20-7-4-18(5-8-20)35-29(39)22-15-21-23(30(31,32)33)16-28(37-25(21)17-26(22)41-2)36-24-9-6-19(14-27(24)42-3)38-12-10-34-11-13-38/h4-9,14-17,34H,10-13H2,1-3H3,(H,35,39)(H,36,37)
• InChIKey: LUUSQGGJIVYGID-UHFFFAOYSA-N

SGK1-IN-6 Overview

SGK1‑IN‑6 (compound 12f) is a synthetic, small‑molecule inhibitor of serum‑ and glucocorticoid‑regulated kinase 1 (SGK1), belonging to the 4‑trifluoromethylquinoline chemical class . It was developed through structure‑based optimization of a previous hit compound (H1) to achieve enhanced SGK1 inhibitory potency (IC₅₀ = 0.39 µM) and demonstrated in vivo tumor suppression in a PC3 prostate cancer xenograft model without observable toxicity [1]. The compound’s molecular design specifically targets the SGK1 hinge region (Glu183), providing a distinct binding mode compared to earlier‑generation SGK1 inhibitors [1].

Pathway study SGK1 kinase inhibition study fit

In vivo model Prostate cancer xenograft model-response context

Reported profile No observable toxicity in reported model

• [1] Li C, et al. Hit to lead optimization of the 4‑trifluoromethylquinoline derivatives as novel SGK1 inhibitors with potent anti‑prostate cancer activity. Eur J Med Chem. 2025;287:117336. PMID: 39908792. View Source

SGK1-IN-6: Not a Drop-in Replacement

Despite sharing a common nominal target, SGK1 inhibitors display substantial heterogeneity in their biochemical potency, selectivity profiles, in vivo efficacy, and toxicity margins. Substituting SGK1‑IN‑6 with a chemically distinct SGK1 inhibitor such as EMD638683, GSK650394, or SI113 may compromise experimental outcomes due to differences in IC₅₀ values (0.39 µM vs. 3 µM vs. 0.062 µM vs. 0.6 µM, respectively), divergent kinase selectivity, and variable in vivo antitumor activity [1][2][3]. SGK1‑IN‑6 is the only compound in this set for which a direct, quantitative, intra‑study head‑to‑head optimization (7.8‑fold improvement over progenitor H1) and a clean in vivo toxicity profile in the same prostate cancer model have been documented [1].

Potency band mismatch

SGK1 inhibitors span nanomolar to micromolar ranges; target engagement interpretation may vary across potency bands.

Model context differs

In vivo validation context (prostate cancer vs. colon cancer/hypertension) prevents direct substitution across disease models.

Developability trade-off

Highly potent analogs may exhibit poor solubility and unexplained cellular drop-offs; in vivo tractability may not transfer without verification.

• [1] Li C, et al. Hit to lead optimization of the 4‑trifluoromethylquinoline derivatives as novel SGK1 inhibitors with potent anti‑prostate cancer activity. Eur J Med Chem. 2025;287:117336. PMID: 39908792. View Source
• [2] Ackermann TF, et al. EMD638683, a novel SGK inhibitor with antihypertensive potency. Cell Physiol Biochem. 2011;28(4):709‑716. PMID: 22178883. View Source
• [3] MedChemExpress. SI‑113 (SI113) technical datasheet. CAS 1392816‑46‑4. Accessed 2026. View Source

SGK1-IN-6 Comparator Analysis

Biochemical Potency vs. EMD638683

In the primary medicinal chemistry study, compound 12f (SGK1‑IN‑6) was directly compared to the progenitor hit H1 within the same assay system. SGK1‑IN‑6 demonstrated an IC₅₀ of 0.39 µM, representing a 7.8‑fold improvement in SGK1 inhibitory potency over compound H1 [1]. This quantifiable advancement stems from structural optimization that introduced a 6‑methoxyphenylamine moiety, enabling an additional hydrogen bond with Glu183 in the SGK1 hinge region [1].

Potency vs. EMD638683

Data to verify

IC50 0.39 μM (SGK1-IN-6) vs. 3 μM (EMD638683)

Supports lower-concentration target engagement review

Cross-study comparable; vendor data

Evidence Dimension	SGK1 inhibitory potency (IC₅₀)
Target Compound Data	IC₅₀ = 0.39 µM (SGK1‑IN‑6 / compound 12f)
Comparator Or Baseline	IC₅₀ ≈ 3.0 µM (Compound H1, calculated from 7.8‑fold difference)
Quantified Difference	7.8‑fold improvement (0.39 µM vs. ~3.0 µM)
Conditions	Biochemical SGK1 kinase inhibition assay (cell‑free)

Why This Matters

This intra‑study head‑to‑head data provides the highest confidence for selecting SGK1‑IN‑6 over its predecessor or other series analogs, directly demonstrating a quantifiable step forward in target engagement.

• [1] Li C, et al. Hit to lead optimization of the 4‑trifluoromethylquinoline derivatives as novel SGK1 inhibitors with potent anti‑prostate cancer activity. Eur J Med Chem. 2025;287:117336. PMID: 39908792. View Source

Tumor Suppression in PC3 Xenograft Model

SGK1‑IN‑6 (IC₅₀ = 0.39 µM) exhibits approximately 7.7‑fold greater biochemical potency against SGK1 than the widely used tool compound EMD638683 (IC₅₀ = 3 µM) [1][2]. Although these values originate from separate studies, both were obtained in cell‑free kinase inhibition assays using comparable recombinant SGK1. The lower IC₅₀ of SGK1‑IN‑6 may translate to a reduced concentration requirement for achieving equivalent target engagement in vitro, potentially minimizing off‑target effects at higher doses.

Tumor Suppression Model

Class-level, Data to verify

Reported tumor growth suppression in PC3 xenograft (BALB/c nude mice)

Supports prostate cancer model-response interpretation

No observable toxicity reported; single model context

Evidence Dimension	SGK1 inhibitory potency (IC₅₀)
Target Compound Data	IC₅₀ = 0.39 µM
Comparator Or Baseline	EMD638683: IC₅₀ = 3 µM
Quantified Difference	~7.7‑fold lower IC₅₀ (0.39 µM vs. 3 µM)
Conditions	Biochemical SGK1 kinase inhibition assay (cell‑free)

Why This Matters

For researchers requiring lower compound concentrations to inhibit SGK1 in biochemical or cellular assays, SGK1‑IN‑6 offers a measurable potency advantage over the frequently cited EMD638683.

• [1] Li C, et al. Hit to lead optimization of the 4‑trifluoromethylquinoline derivatives as novel SGK1 inhibitors with potent anti‑prostate cancer activity. Eur J Med Chem. 2025;287:117336. PMID: 39908792. View Source
• [2] Ackermann TF, et al. EMD638683, a novel SGK inhibitor with antihypertensive potency. Cell Physiol Biochem. 2011;28(4):709‑716. PMID: 22178883. View Source

Potency vs. Selectivity Trade-off with SGK1-IN-1

Compared to the pyrazolo[3,4‑d]pyrimidine‑based SGK1 inhibitor SI113, SGK1‑IN‑6 demonstrates a 1.5‑fold improvement in biochemical IC₅₀ (0.39 µM vs. 0.6 µM) [1][2]. Although the absolute difference is modest, it reflects distinct chemical series with differing binding modes and selectivity implications. SGK1‑IN‑6 has been specifically optimized for prostate cancer models, whereas SI113 has been more extensively characterized in glioblastoma and hepatocellular carcinoma settings [1][2].

Potency vs. Developability

Cross-study comparable

IC50 0.39 μM (SGK1-IN-6) vs. ~1 nM (SGK1-IN-1); developability profile differs

Illustrates potency vs. in vivo tractability trade-off

SGK1-IN-1 poor solubility limits cell assays

Evidence Dimension	SGK1 inhibitory potency (IC₅₀)
Target Compound Data	IC₅₀ = 0.39 µM
Comparator Or Baseline	SI113: IC₅₀ = 0.6 µM
Quantified Difference	1.5‑fold lower IC₅₀ (0.39 µM vs. 0.6 µM)
Conditions	Biochemical SGK1 kinase inhibition assay (cell‑free)

Why This Matters

This comparison helps researchers select the most potent tool compound for their specific disease model: SGK1‑IN‑6 for prostate cancer studies, SI113 for glioblastoma or HCC investigations.

• [1] Li C, et al. Hit to lead optimization of the 4‑trifluoromethylquinoline derivatives as novel SGK1 inhibitors with potent anti‑prostate cancer activity. Eur J Med Chem. 2025;287:117336. PMID: 39908792. View Source
• [2] MedChemExpress. SI‑113 (SI113) technical datasheet. CAS 1392816‑46‑4. Accessed 2026. View Source

Cancer Model Specificity vs. EMD638683

SGK1‑IN‑6 was evaluated in vivo in a BALB/c nude mouse PC3 prostate cancer xenograft model. The compound effectively suppressed tumor growth relative to vehicle‑treated controls, with no signs of observable toxicity during the treatment period [1]. In contrast, while other SGK1 inhibitors such as EMD638683 and GSK650394 have shown in vivo activity, their profiles differ: EMD638683 reduces blood pressure in metabolic syndrome models [2], and GSK650394 inhibits LNCaP cell growth (IC₅₀ ~1 µM) . The clean toxicity profile of SGK1‑IN‑6 in a prostate cancer model is a differentiating feature.

Model Specificity

Cross-study comparable

PC3 prostate cancer model vs. colon cancer model (EMD638683)

Supports model-specific application selection

Differential model sensitivity reported

Evidence Dimension	In vivo tumor growth suppression and toxicity
Target Compound Data	Effective tumor growth suppression; no observable toxicity
Comparator Or Baseline	Vehicle‑treated control animals (no tumor suppression)
Quantified Difference	Statistically significant reduction in tumor volume vs. control (exact values not disclosed in abstract)
Conditions	BALB/c nude mice, PC3 prostate cancer xenograft, oral or intraperitoneal administration (exact route not specified in available abstracts)

Why This Matters

For preclinical prostate cancer research, SGK1‑IN‑6 provides in vivo proof‑of‑concept with a documented safety window, reducing the risk of confounding toxicity in tumor growth experiments.

• [1] Li C, et al. Hit to lead optimization of the 4‑trifluoromethylquinoline derivatives as novel SGK1 inhibitors with potent anti‑prostate cancer activity. Eur J Med Chem. 2025;287:117336. PMID: 39908792. View Source
• [2] Ackermann TF, et al. EMD638683, a novel SGK inhibitor with antihypertensive potency. Cell Physiol Biochem. 2011;28(4):709‑716. PMID: 22178883. View Source

SGK1-IN-6 Research Applications

In Vivo Prostate Cancer Models

SGK1‑IN‑6 is uniquely suited for preclinical prostate cancer research, specifically in PC3 cell‑derived xenograft models in immunocompromised mice. The compound’s demonstrated in vivo tumor growth suppression without observable toxicity [1] provides a well‑characterized starting point for dose‑ranging, combination therapy, or mechanistic studies of SGK1 in prostate tumorigenesis.

Moderate Potency Kinase Assays

For medicinal chemistry groups optimizing SGK1 inhibitors, SGK1‑IN‑6 serves as a benchmark compound. Its 7.8‑fold improvement over the parent H1 is directly attributable to a specific structural modification (introduction of the 6‑methoxyphenylamine moiety) that engages the hinge region residue Glu183 [1]. This makes SGK1‑IN‑6 a valuable reference for designing next‑generation analogs aiming to enhance hinge‑region binding.

Target Validation vs. EMD638683

Given its 7.7‑fold lower IC₅₀ relative to EMD638683 and 1.5‑fold lower IC₅₀ relative to SI113 [1][2][3], SGK1‑IN‑6 is an appropriate choice for studies where higher potency (lower concentration requirements) is critical. Researchers can use SGK1‑IN‑6 to minimize vehicle‑related artifacts or to probe SGK1‑dependent signaling at concentrations that may avoid off‑target effects observed with less potent inhibitors.

In Vitro Prostate Cancer Cell Migration and Invasion Assays

Mechanistic studies in the primary publication confirmed that SGK1‑IN‑6 hinders PC3 cell migration and invasion, decreases SGK1 protein levels in tumor tissues, and inhibits phosphorylation of SGK1 substrates in a dose‑ and time‑dependent manner [1]. This validated cellular pharmacology makes SGK1‑IN‑6 a reliable tool for dissecting SGK1’s role in prostate cancer metastasis in vitro.

Application

Selection Property

Validation Focus

Prostate cancer in vivo model studies

Model-specific in vivo validation

Tumor growth suppression endpoint review

Kinase assays with moderate potency requirements

Kinase potency band selection

Off-target and solubility artifact review

Target engagement studies with differentiated potency profile

Potency profile differentiation

Concentration-dependent artifact control

• [1] Li C, et al. Hit to lead optimization of the 4‑trifluoromethylquinoline derivatives as novel SGK1 inhibitors with potent anti‑prostate cancer activity. Eur J Med Chem. 2025;287:117336. PMID: 39908792. View Source
• [2] Ackermann TF, et al. EMD638683, a novel SGK inhibitor with antihypertensive potency. Cell Physiol Biochem. 2011;28(4):709‑716. PMID: 22178883. View Source
• [3] MedChemExpress. SI‑113 (SI113) technical datasheet. CAS 1392816‑46‑4. Accessed 2026. View Source